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Compound Focus: MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan

Cat. No.: S12863348
Get Quote

Handling & Storage Specifications

The table below summarizes the key handling and storage information gathered from supplier datasheets.

Aspect Specification

Light Sensitivity Store in a manner to "avoid exposure to moisture and light" and

for "sealed storage, away from moisture and light" [1] [2].

Recommended Short-Term
Shipping

Ambient temperature [3] [4] [2].

Recommended Long-Term
Storage (Powder)

-20°C for 3 years [5] [1] [4].

Reconstituted Solution
Storage

-80°C for 6 months; -20°C for 1 month (sealed storage, away from

moisture and light) [1].

Solubility Dissolves in DMSO (100 mg/mL, 93.10 mM) [1].

Suggested Experimental Workflow for Stability
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Since explicit testing methods aren't available, you can establish an in-house stability profile. The following

workflow outlines a potential approach to create your own stability data for the compound.

Prepare Aliquots of
MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan

Light Exposure Group
(Controlled light conditions)

Control Group
(Stored in dark, sealed)

Analysis and Comparison

HPLC Analysis
(Purity and Degradation Products)

Mass Spectrometry
(Confirm Molecular Integrity)

Click to download full resolution via product page

Frequently Asked Questions

What is the specific molecular weight and formula of this compound?

Molecular Formula: C₅₅H₆₀FN₉O₁₃ [5] [3] [1]

Molecular Weight: 1074.12 g/mol [5] [3] [1]

What is the biological function of this compound? MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan

is an agent-linker conjugate for Antibody-Drug Conjugates (ADCs). It incorporates Exatecan, which is a

potent DNA Topoisomerase I inhibitor with an IC₅₀ of 2.2 μM [5] [3] [1].

Why is protecting the compound from light critical? Light sensitivity is a common concern for many

complex organic molecules, especially in drug development. Exposure to light can provide enough energy to

break chemical bonds, leading to:

Degradation of the active compound, reducing its efficacy.
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Formation of impurities that could interfere with experimental results or have unintended biological

effects. Storing the compound in dark conditions, such in an amber vial or a freezer without an interior
light, is a standard precaution to maintain its stability and integrity.

Key Recommendations for Handling

Routine Handling: Perform all weighing and solution preparation in a furood hood with subdued
lighting to minimize light exposure.

Storage Containers: Always use amber vials or wrap clear vials in aluminum foil for both powder and
solution storage.

Solution Aliquoting: When preparing stock solutions, aliquot into single-use vials to avoid repeated
freeze-thaw cycles and exposure to air, which can also contribute to degradation.

Record Keeping: Meticulously label all vials with the date of preparation, concentration, batch
number, and your initials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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